Cas no 95453-58-0 (2-chloro-1,3-thiazole-5-carbaldehyde)

2-chloro-1,3-thiazole-5-carbaldehyde structure
95453-58-0 structure
Product Name:2-chloro-1,3-thiazole-5-carbaldehyde
CAS No:95453-58-0
MF:C4H2ClNOS
MW:147.582778453827
MDL:MFCD01568717
CID:61780
PubChem ID:1479765
Update Time:2024-10-25

2-chloro-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Chlorothiazole-5-carbaldehyde
    • 2-Chlorothiazole-5-carboxaldehyde
    • 2-chloro-1,3-thiazole-5-carbaldehyde
    • 2-Chloro-1,3-thiazole-5-carboxaldehyde
    • 5-THIAZOLECARBOXALDEHYDE, 2-CHLORO-
    • 2-Chloro-thiazole-5-carbaldehyde
    • PKCBQQXHFIDIIG-UHFFFAOYSA-N
    • SBB086559
    • PB14244
    • TRA0074110
    • 2-CHLORO-5-THIAZOLECARBOXALDEHYDE
    • AM8046
    • 2-Chloro-5-thiazolecarboxaldehyde (ACI)
    • 2-Chlorothiazole-5-carboxaldehyde, 97%
    • 10N-075
    • J-509176
    • BDBM50486234
    • CHEMBL2228159
    • Z1201621106
    • 95453-58-0
    • AKOS005069245
    • 2-CHLORO-5-FORMYLTHIAZOLE
    • 2-chloro-1,3-thiazole-5-carbaldehyde, AldrichCPR
    • SCHEMBL360323
    • MFCD01568717
    • CS-W001048
    • SY024025
    • DTXSID30363170
    • ALBB-015270
    • (2-chloro-1,3-thiazol-5-yl)formaldehyde
    • EN300-126064
    • MDL: MFCD01568717
    • Inchi: 1S/C4H2ClNOS/c5-4-6-1-3(2-7)8-4/h1-2H
    • InChI Key: PKCBQQXHFIDIIG-UHFFFAOYSA-N
    • SMILES: O=CC1=CN=C(Cl)S1

Computed Properties

  • Exact Mass: 146.95500
  • Monoisotopic Mass: 146.955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.541
  • Melting Point: 85-88°C
  • Boiling Point: 278.6°C at 760 mmHg
  • Flash Point: 122.3°C
  • Refractive Index: 1.637
  • PSA: 58.20000
  • LogP: 1.60900
  • Sensitiveness: Air Sensitive

2-chloro-1,3-thiazole-5-carbaldehyde Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H317-H319
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Category Code: 43
  • Safety Instruction: 36/37
  • HazardClass:IRRITANT
  • Storage Condition:Inert atmosphere,2-8°C

2-chloro-1,3-thiazole-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
093519-250mg
2-Chlorothiazole-5-carbaldehyde
95453-58-0 95%
250mg
£10.00 2022-03-01
Fluorochem
093519-1g
2-Chlorothiazole-5-carbaldehyde
95453-58-0 95%
1g
£19.00 2022-03-01
Fluorochem
093519-5g
2-Chlorothiazole-5-carbaldehyde
95453-58-0 95%
5g
£57.00 2022-03-01
Fluorochem
093519-10g
2-Chlorothiazole-5-carbaldehyde
95453-58-0 95%
10g
£97.00 2022-03-01
Ambeed
A162388-250mg
2-Chlorothiazole-5-carbaldehyde
95453-58-0 98%
250mg
$11.0 2025-04-14
Ambeed
A162388-1g
2-Chlorothiazole-5-carbaldehyde
95453-58-0 98%
1g
$19.0 2025-04-14
Ambeed
A162388-5g
2-Chlorothiazole-5-carbaldehyde
95453-58-0 98%
5g
$47.0 2025-04-14
Ambeed
A162388-10g
2-Chlorothiazole-5-carbaldehyde
95453-58-0 98%
10g
$82.0 2025-04-14
Ambeed
A162388-25g
2-Chlorothiazole-5-carbaldehyde
95453-58-0 98%
25g
$138.0 2025-04-14
abcr
AB467060-1 g
2-Chlorothiazole-5-carbaldehyde, min. 95%; .
95453-58-0
1g
€74.10 2022-03-01

2-chloro-1,3-thiazole-5-carbaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Cyclohexane ;  -78 °C; 0.5 h, -78 °C
1.2 -78 °C; 10 min, -78 °C; 2 h, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Reagents: Ammonia Solvents: Water ;  neutralized
Reference
Method for preparing 2-chloro-1,3-thiazole-5-carboxaldehyde
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  30 min, rt
1.2 Reagents: Acetic acid Solvents: Water ;  3 h, rt → 70 °C
Reference
Thiazole ring-containing triazinone compound, its preparation method and application
, China, , ,

Production Method 3

Reaction Conditions
Reference
Preparation of heterocyclyl-substituted, especially thiazolyl-substituted tetracyclic compounds, end-capped with peptide derivatives as antiviral agents for treating hepatitis C virus infection
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  1 h, -78 °C
1.2 -78 °C; 1 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  30 min, -78 °C
Reference
Preparation of substituted pyrimidinium compounds for combating animal pests
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 10 min, -78 °C
1.2 2 h, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  5 min, rt
1.4 Reagents: Ammonium hydroxide Solvents: Water ;  basified, rt
Reference
Preparation of N-aroyldehydroamino acids as lymphocyte function associated antigen-1 antagonists.
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
Reference
Preparation of [(pyrazolyl, isoxazolyl, oxazolyl, oxadiazolyl, or thiadiazolyl)methyl]malononitrile derivatives as pesticides
, World Intellectual Property Organization, , ,

2-chloro-1,3-thiazole-5-carbaldehyde Raw materials

2-chloro-1,3-thiazole-5-carbaldehyde Preparation Products

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd